Cas no 1803194-60-6 (6-bromo-9H-purine-2,8-d2)

• Product Name: 6-bromo-9H-purine-2,8-d2
• CAS No: 1803194-60-6
• MF: C₅H₃BrN₄
• MW: 201.020442247391
• CID: 6827912
• PubChem ID: 172403613
• Update Time: 2025-03-06

6-bromo-9H-purine-2,8-d2 Chemical and Physical Properties

Names and Identifiers

• CS-26197
• 1803194-60-6
• 6-bromo-9H-purine-2,8-d2

• Inchi： 1S/C5H3BrN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)/i1D,2D
• InChI Key： CTGFGRDVWBZYNB-QDNHWIQGSA-N
• SMILES： BrC1=C2C(=NC([2H])=N2)N=C([2H])N1

Computed Properties

• Exact Mass: 199.96666Da
• Monoisotopic Mass: 199.96666Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų